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Compound of Interest

Compound Name: Chlorotriphenylsilane

Cat. No.: B103829

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling
protocols for chlorotriphenylsilane in a laboratory setting. Adherence to these guidelines is
critical for ensuring the safety of laboratory personnel and the integrity of research outcomes.
Chlorotriphenylsilane, a reactive organosilicon compound, presents significant hazards if not
managed correctly.

Hazard Identification and Physicochemical
Properties

Chlorotriphenylsilane is a corrosive solid that is highly sensitive to moisture.[1][2] Its primary
hazard lies in its reactivity with water, including ambient moisture, to produce hydrochloric acid
(HCI), which is corrosive to the skin, eyes, and respiratory tract.[3]

Table 1: Physicochemical and Hazard Data for Chlorotriphenylsilane
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Property Value Reference

Chemical Formula C1sH1sCISi [415]

Molecular Weight 294.85 g/mol [41[5]
White to beige solid/crystalline

Appearance [1][6]
powder

Odor Odorless [1]

Melting Point 91-96 °C (195.8-204.8 °F) [4][6]

- _ 378 °C (712.4 °F) at 760

Boiling Point [4]
mmHg

Flash Point >200°C [4]
Reacts with water. Soluble in

Solubility nonpolar organic solvents like [4117]
benzene and toluene.

CAS Number 76-86-8 [4115]

GHS Signal Word Danger [5]

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage.

[5]

Engineering Controls and Personal Protective

Equipment (PPE)

To minimize exposure risk, robust engineering controls and appropriate personal protective

equipment are mandatory.

Engineering Controls:

o Work with chlorotriphenylsilane must be conducted in a certified chemical fume hood to

control the release of dust and vapors.[8]
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o Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[9]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to prevent

contact with chlorotriphenylsilane.

Table 2: Recommended Personal Protective Equipment

Body Part Equipment

Specification

Safety goggles and a face

Must comply with OSHA's eye

and face protection regulations

Eyes/Face ) )
shield in 29 CFR 1910.133 or
European Standard EN166.
_ _ Wear appropriate protective
) Chemical-resistant gloves )
Skin gloves and clothing to prevent

(e.g., nitrile) and a lab coat

skin exposure.

NIOSH/MSHA approved

Respiratory respirator

A dust mask (type N95) or a
respirator with type P3
cartridges should be used,
especially when handling the
powder outside of a fume hood

or during spill cleanup.

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to prevent accidental exposure and

reactions.

Handling:

» Always handle chlorotriphenylsilane in a well-ventilated area, preferably within a chemical

fume hood.[1][9]

e Avoid breathing dust.[1][9]
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e Prevent contact with skin, eyes, and clothing.[1][9]

¢ Due to its moisture sensitivity, handle under an inert atmosphere (e.g., nitrogen or argon)
whenever possible.[1]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for
corrosive materials.[1][9]

o Store under a nitrogen atmosphere to prevent degradation from moisture.[1]

o Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,
and amines.

Emergency Procedures

Immediate and appropriate response to emergencies is crucial to mitigate harm.

First-Aid Measures

In all cases of exposure, seek immediate medical attention.

 Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Do not use mouth-to-mouth resuscitation.[1]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[1]

Spill Response Protocol

A spill of chlorotriphenylsilane must be treated as a hazardous incident. The following
protocol outlines the necessary steps for a small-scale laboratory spill. For large spills,

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.nbinno.com/pharmaceutical-intermediates/chlorotriphenylsilane-synthesis-properties-and-applications-in-pharmaceutical-intermediates-oh
https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.nbinno.com/pharmaceutical-intermediates/chlorotriphenylsilane-synthesis-properties-and-applications-in-pharmaceutical-intermediates-oh
https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.solubilityofthings.com/chlorotriphenylsilane
https://www.benchchem.com/product/b103829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

evacuate the area and contact emergency services.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the immediate
area of the spill. Restrict access to the contaminated area.

Don PPE: Before attempting any cleanup, don the appropriate PPE as detailed in Table 2,
including respiratory protection.

Contain the Spill: If it is a solid, prevent the dust from becoming airborne. If it is a solution,
create a dike around the spill using an inert absorbent material like sand or vermiculite.

Neutralization:

o Carefully and slowly cover the spill with a neutralizing agent such as sodium bicarbonate
or a commercial acid neutralizer.

o Apply the neutralizer from the perimeter of the spill inwards to minimize splashing and
aerosolization.

o Allow the neutralizer to react completely with the spilled material and any generated
hydrochloric acid. The reaction is complete when effervescence ceases.

Collection:

o Once neutralized, carefully sweep up the solid mixture using non-sparking tools and place
it into a clearly labeled, sealable container for hazardous waste.

Decontamination:
o Wipe the spill area with a cloth or sponge dampened with a soap and water solution.
o Rinse the area thoroughly with water.

o Collect all cleanup materials (gloves, wipes, etc.) and place them in the hazardous waste
container.
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e Disposal:

o Seal and label the hazardous waste container.

o Arrange for disposal through your institution's environmental health and safety office.

Logical Workflow for Spill Response:
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Chlorotriphenylsilane Spill Occurs

Evacuate Immediate Area & Alert Others Seek Medical Attention if Exposed

'

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Respirator)

Contain the Spill
(Use inert absorbent)

Neutralize with Sodium Bicarbonate
(Apply slowly from perimeter inwards)

Collect Neutralized Residue
(Use non-sparking tools)

Decontaminate Spill Area
(Soap and water)

Package and Label as Hazardous Waste
(Contact EHS for disposal)

Click to download full resolution via product page

Caption: Workflow for responding to a chlorotriphenylsilane spill.
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Disposal of Waste

All waste containing chlorotriphenylsilane or its byproducts must be treated as hazardous

waste.
o Collect waste in a designated, properly labeled, and sealed container.

e Do not mix with other waste streams unless instructed to do so by your institution's waste
management guidelines.

o Arrange for pickup and disposal through your environmental health and safety department.

Signaling Pathways and Experimental Workflows

The primary reaction of concern for safety is the hydrolysis of chlorotriphenylsilane.
Reaction with Water:

Chlorotriphenylsilane reacts with water to form triphenylsilanol and hydrochloric acid.
(CeH5)3SiCl + H20 — (CeHs)3SiOH + HCI

This reaction is the basis for its corrosive properties in the presence of moisture.

Diagram of Hydrolysis Reaction:

: Triphenylsilanol
Reacts with :
Chlorotriphenylsilane | ————— »|  ((CeHs)3SiOH)

((CeHs)3SICl) to form

\

Hydrochloric Acid

Water (HCI)

(H20)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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